Cas no 1035218-16-6 (N'-hydroxy-1H-indole-4-carboximidamide)

• Product Name: N'-hydroxy-1H-indole-4-carboximidamide
• CAS No: 1035218-16-6
• MF: C₉H₉N₃O
• MW: 175.187261343002
• CID: 5962248
• PubChem ID: 59214189
• Update Time: 2025-06-10

N'-hydroxy-1H-indole-4-carboximidamide Chemical and Physical Properties

Names and Identifiers

• N'-hydroxy-1H-indole-4-carboximidamide
• A922971
• EN300-1291584
• N-Hydroxy-1H-indole-4-carboximidamide
• 1035218-16-6
• CNB51115
• 952511-15-8
• SCHEMBL178109

• Inchi： 1S/C9H9N3O/c10-9(12-13)7-2-1-3-8-6(7)4-5-11-8/h1-5,11,13H,(H2,10,12)
• InChI Key： FIPMKQHXKKFRDZ-UHFFFAOYSA-N
• SMILES： O/N=C(/C1=CC=CC2=C1C=CN2)\N

Computed Properties

• Exact Mass: 175.074561919g/mol
• Monoisotopic Mass: 175.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 74.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on N'-hydroxy-1H-indole-4-carboximidamide

Recent Advances in the Study of N'-hydroxy-1H-indole-4-carboximidamide (CAS: 1035218-16-6)

N'-hydroxy-1H-indole-4-carboximidamide (CAS: 1035218-16-6) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile scaffold for the development of novel therapeutic agents, particularly in the areas of oncology and infectious diseases. This research briefing aims to synthesize the latest findings on this compound, focusing on its molecular mechanisms, pharmacological properties, and potential applications.

One of the most notable advancements in the study of N'-hydroxy-1H-indole-4-carboximidamide is its role as a potent inhibitor of histone deacetylases (HDACs). A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits selective inhibition of HDAC6, a key enzyme implicated in cancer progression and neurodegenerative disorders. The study utilized X-ray crystallography to elucidate the binding mode of N'-hydroxy-1H-indole-4-carboximidamide within the active site of HDAC6, revealing unique interactions that contribute to its specificity and potency.

In addition to its HDAC inhibitory activity, recent research has explored the compound's potential as an antimicrobial agent. A 2024 preprint article on bioRxiv reported that N'-hydroxy-1H-indole-4-carboximidamide exhibits broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. The study employed a combination of in vitro assays and molecular docking simulations to identify the compound's mechanism of action, which appears to involve disruption of bacterial cell wall synthesis.

Pharmacokinetic studies of N'-hydroxy-1H-indole-4-carboximidamide have also made significant progress. A recent investigation published in Drug Metabolism and Disposition characterized the compound's metabolic stability, plasma protein binding, and tissue distribution in rodent models. The results indicated favorable pharmacokinetic properties, with good oral bioavailability and a half-life suitable for once-daily dosing. These findings support the continued development of this compound as a potential clinical candidate.

The synthetic accessibility of N'-hydroxy-1H-indole-4-carboximidamide has been another area of focus. A 2023 paper in Organic Process Research & Development described an optimized, scalable synthesis route that improves yield and reduces production costs. This advancement is particularly important for facilitating future preclinical and clinical studies, as it ensures a reliable supply of the compound for research purposes.

Looking forward, several research groups have initiated structure-activity relationship (SAR) studies to explore derivatives of N'-hydroxy-1H-indole-4-carboximidamide. Preliminary results presented at the 2024 American Chemical Society National Meeting suggest that modifications at the indole ring system can significantly alter the compound's biological activity profile, opening new possibilities for targeted drug development. These efforts are expected to yield more selective and potent analogs in the coming years.

In conclusion, the growing body of research on N'-hydroxy-1H-indole-4-carboximidamide (CAS: 1035218-16-6) underscores its potential as a multifunctional pharmacophore with applications across multiple therapeutic areas. While challenges remain in optimizing its drug-like properties and demonstrating clinical efficacy, the compound represents a promising starting point for the development of novel treatments for cancer, infectious diseases, and possibly other conditions. Continued investigation of this molecule and its derivatives is warranted to fully realize its therapeutic potential.